Cas no 109348-55-2 (Tetrabutylphosphonium Benzotriazolate)

Tetrabutylphosphonium Benzotriazolate Properties

Names and Identifiers

• Tetrabutylphosphonium Benzotriazolate
• 2H-benzotriazole-4-carboxylate,tetrabutylphosphanium
• HISHICOLIN PX-4BT
• Tetra-n-butylphosphonium Benzotriazolate
• [B4P]BTA
• tetrabutyl-phosphoniusaltwith1h-benzotriazole(1:1)
• 3aH-1,2,3-benzotriazol-3a-ide; tetrabutylphosphonium
• 109348-55-2
• Tetrabutylphosphonium benzo[d][1,2,3]triazol-1-ide
• MFCD04038148
• Tetrabutylphosphoniumbenzo[d][1,2,3]triazol-1-ide
• CS-0207739
• J-002273
• T2005
• TETRABUTYLPHOSPHONIUM BENZOTRIAZOLATE
• +Expand

• MDL： MFCD04038148
• InChIKey： UBGVHKXCHHMPRK-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H36P.C6H4N3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2-4-6-5(3-1)7-9-8-6/h5-16H2,1-4H3;1-4H/q+1;-1
• SMILES： CCCC[P+](CCCC)(CCCC)CCCC.C1=CC=C2C(=C1)N=N[N-]2

Computed Properties

• Exact Mass: 377.29600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 378.30381
• Heavy Atom Count: 26
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 6.79140
• PSA: 52.26000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3

Tetrabutylphosphonium Benzotriazolate Security Information

• Symbol: GHS07
• Safety Term：S36/37/39
• Safety Instruction： S36/37/39
• Risk Phrases：R20/21/22
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Prompt：warning
• Risk Phrases： 20/21/22

Tetrabutylphosphonium Benzotriazolate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%